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Compound of Interest

Compound Name:
Tri-p-tolylsulfonium

Hexafluorophosphate

CAS No.: 146062-15-9

Cat. No.: B133337

Get Quote

Tri-p-tolylsulfonium hexafluorophosphate is a cornerstone photoacid generator (PAG) that

has carved a significant niche in radiation-curable systems. This guide offers an in-depth

exploration of its chemical characteristics, mechanism of action, synthesis, and diverse

applications, with a particular focus on its role in cationic polymerization and photolithography.

Core Properties and Characteristics
Tri-p-tolylsulfonium hexafluorophosphate, also known as tris(4-methylphenyl)sulfonium

hexafluorophosphate, is a salt consisting of a tri-p-tolylsulfonium cation and a

hexafluorophosphate anion.[1] It is a white to off-white crystalline powder that is soluble in polar

organic solvents such as methanol and ethanol.[2][3]

Key Physicochemical Data:
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Property Value Reference(s)

CAS Number 146062-15-9 [1]

Molecular Formula C21H21F6PS [1]

Molecular Weight 450.42 g/mol [1]

Appearance
White to almost white

powder/crystalline solid
[4]

Melting Point 170-175 °C [2]

Solubility

Soluble in methanol and

ethanol; practically insoluble in

water.

[2][4]

Mechanism of Action: Photogeneration of a
Brønsted Acid
Tri-p-tolylsulfonium hexafluorophosphate belongs to the class of onium salt photoinitiators,

which generate a strong Brønsted acid upon exposure to ultraviolet (UV) radiation.[5] The

process is initiated by the absorption of a photon by the tri-p-tolylsulfonium cation, leading to its

excitation. The excited cation then undergoes irreversible photolysis, resulting in the cleavage

of a carbon-sulfur bond.[6] This cleavage can proceed through either a homolytic or heterolytic

pathway.[6]

The photodecomposition ultimately leads to the formation of a proton and the stable

hexafluorophosphate anion (PF6-), generating the superacid, hexafluorophosphoric acid

(HPF6).[7] This photogenerated acid is the active species that initiates subsequent chemical

reactions, such as cationic polymerization.

The overall photolysis process can be visualized as follows:
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Caption: Photochemical activation and acid generation pathway of Tri-p-tolylsulfonium
Hexafluorophosphate.

Synthesis of Tri-p-tolylsulfonium
Hexafluorophosphate
A common and effective method for the synthesis of triarylsulfonium salts involves a two-step

process.[5] The first step is the reaction of an aryl Grignard reagent with a diaryl sulfoxide to

form a triarylsulfonium halide. The second step involves a metathesis reaction with a salt

containing the desired counteranion, in this case, hexafluorophosphate.[5]

Representative Synthesis Protocol:
Step 1: Formation of Tri-p-tolylsulfonium Bromide

Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and magnetic stirrer, prepare a Grignard reagent from p-

bromotoluene and magnesium turnings in anhydrous tetrahydrofuran (THF) under an inert

atmosphere (e.g., nitrogen or argon).

Reaction with Di-p-tolyl Sulfoxide: To the cooled Grignard solution, add a solution of di-p-tolyl

sulfoxide in anhydrous THF dropwise with continuous stirring.

Work-up: After the addition is complete, the reaction mixture is stirred for several hours at

room temperature. The reaction is then quenched by the slow addition of an aqueous

solution of hydrobromic acid. The organic layer is separated, washed with water, dried over
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anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield

crude tri-p-tolylsulfonium bromide.

Step 2: Anion Exchange to Hexafluorophosphate

Metathesis Reaction: The crude tri-p-tolylsulfonium bromide is dissolved in a suitable

solvent, such as acetone or acetonitrile.[8] To this solution, a stoichiometric amount of a

hexafluorophosphate salt (e.g., sodium hexafluorophosphate or ammonium

hexafluorophosphate) is added.[8]

Precipitation and Isolation: The reaction mixture is stirred for several hours at room

temperature. The inorganic bromide salt (e.g., NaBr or NH4Br) precipitates out of the

solution and is removed by filtration.

Purification: The filtrate, containing the desired Tri-p-tolylsulfonium Hexafluorophosphate,

is concentrated under reduced pressure. The resulting solid is then purified by

recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product.

Key Applications in Advanced Materials
The ability of Tri-p-tolylsulfonium Hexafluorophosphate to generate a strong acid upon UV

irradiation makes it a highly effective initiator for a variety of chemical transformations.

Cationic Polymerization
Tri-p-tolylsulfonium hexafluorophosphate is widely used as a photoinitiator for the cationic

polymerization of various monomers, including epoxides, vinyl ethers, and cyclic ethers.[1][9]

The photogenerated HPF6 protonates the monomer, creating a cationic species that

propagates the polymerization chain.

Experimental Workflow for UV-Induced Cationic Polymerization of an Epoxide:
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Caption: A typical workflow for the UV-initiated cationic polymerization of an epoxide monomer.

Detailed Protocol for the Polymerization of Cyclohexene Oxide:

Formulation: Prepare a formulation by dissolving 1-3% by weight of Tri-p-tolylsulfonium
Hexafluorophosphate in cyclohexene oxide monomer. The mixture should be prepared

under subdued light to prevent premature initiation.

Coating: Apply a thin film of the formulation onto a suitable substrate (e.g., a glass slide or a

silicon wafer).
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UV Curing: Expose the coated substrate to a UV light source (e.g., a medium-pressure

mercury lamp) with an appropriate wavelength range (typically 250-400 nm). The irradiation

time will depend on the lamp intensity, the concentration of the photoinitiator, and the desired

degree of conversion.

Post-Curing: After irradiation, the polymerization may continue in the dark (a characteristic of

cationic polymerization). The sample can be left at room temperature or gently heated to

ensure complete conversion.

Characterization: The resulting poly(cyclohexene oxide) can be characterized by techniques

such as Fourier-transform infrared spectroscopy (FTIR) to monitor the disappearance of the

epoxide peak, differential scanning calorimetry (DSC) to determine the glass transition

temperature, and gel permeation chromatography (GPC) to analyze the molecular weight

and molecular weight distribution.

Photolithography
In the field of microelectronics, Tri-p-tolylsulfonium Hexafluorophosphate is a critical

component of chemically amplified photoresists.[10] In these systems, the photogenerated acid

catalyzes a change in the solubility of the polymer matrix of the photoresist. This allows for the

creation of high-resolution patterns for the fabrication of integrated circuits and other

microdevices.[10]

The process generally involves the acid-catalyzed deprotection of a polymer, which alters its

solubility in a developer solution. For example, the acid can remove a t-butoxycarbonyl (t-BOC)

protecting group from a polymer backbone, rendering the exposed regions soluble in an

aqueous base developer (positive-tone resist).

Safety and Handling
Tri-p-tolylsulfonium hexafluorophosphate is an irritant and should be handled with

appropriate personal protective equipment (PPE).[7]

GHS Hazard Information:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b133337/docs?utm_src=pdf-body#tri-p-tolylsulfonium-hexafluorophosphate-a-comprehensive-technical-guide-for-advanced-applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC12583416/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12583416/
https://www.benchchem.com/product/b133337/docs?utm_src=pdf-body#tri-p-tolylsulfonium-hexafluorophosphate-a-comprehensive-technical-guide-for-advanced-applications
https://pubs.rsc.org/en/content/articlelanding/1991/p2/p29910001803
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133337?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pictogram Signal Word Hazard Statements

Warning

H315: Causes skin irritation.[7]

H319: Causes serious eye

irritation.[7]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[7]

P280: Wear protective gloves/eye protection/face protection.[7]

P302 + P352: IF ON SKIN: Wash with plenty of water.[7]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[7]

P337 + P313: If eye irritation persists: Get medical advice/attention.[7]

It is recommended to store Tri-p-tolylsulfonium hexafluorophosphate in a cool, dark, and

dry place to prevent degradation.[1]

Conclusion
Tri-p-tolylsulfonium hexafluorophosphate is a versatile and efficient photoacid generator

with significant utility in various industrial and research applications. Its ability to produce a

strong Brønsted acid upon UV irradiation makes it an indispensable tool for cationic

polymerization and photolithography. A thorough understanding of its properties, mechanism,

and handling is crucial for its effective and safe implementation in the development of

advanced materials and technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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